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Compound of Interest

Compound Name:
tert-Butyl 2-chloro-4-

fluorobenzoate

Cat. No.: B1294263 Get Quote

tert-Butyl 2-chloro-4-fluorobenzoate (CAS 911314-43-7) is a halogenated aromatic ester that

serves as a valuable intermediate in organic synthesis. Its utility in the construction of more

complex molecules makes it a compound of interest for researchers in medicinal chemistry and

drug development. The presence of chloro and fluoro substituents on the benzene ring,

combined with the bulky tert-butyl ester, provides a unique combination of reactivity and steric

hindrance that can be strategically employed in synthetic pathways. While its primary

application lies as a building block, the incorporation of tert-butyl groups in final drug products

is a known strategy to enhance potency or modulate metabolic stability.[1]

This guide is intended for researchers, scientists, and drug development professionals who will

be handling this compound. As a Senior Application Scientist, the aim is to provide not just a

set of safety rules, but a deeper understanding of the 'why' behind these recommendations,

grounded in the chemical properties of the molecule. The following sections will provide a

comprehensive overview of the known safety data, protocols for safe handling, and emergency

procedures, ensuring a self-validating system of laboratory safety.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. Below is a summary of the available data for tert-Butyl 2-
chloro-4-fluorobenzoate.
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Property Value Source

CAS Number 911314-43-7 [2][3]

Molecular Formula C₁₁H₁₂ClFO₂ [2][3]

Molecular Weight 230.66 g/mol [2][3]

Storage Temperature 2-8°C, sealed in dry conditions [3]

Note: A complete, experimentally verified dataset for properties like boiling point, melting point,

and density is not readily available in the public domain. Researchers should handle the

compound assuming it may have properties requiring careful control of conditions.

Hazard Identification and GHS Classification
Based on available supplier safety information, tert-Butyl 2-chloro-4-fluorobenzoate is

classified with the following hazards.[3]

GHS Pictogram Signal Word Hazard Statements

Warning

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

This classification indicates that the primary routes of hazardous exposure are dermal and

ocular. The irritant nature of the compound is likely due to the reactivity of the halogenated

aromatic ring.

Safe Handling and Personal Protective Equipment
(PPE)
Given the known hazards, a stringent set of handling protocols is required. The following

workflow is designed to mitigate risks during the use of tert-Butyl 2-chloro-4-fluorobenzoate
in a laboratory setting.

Pre-Experiment Risk Assessment Workflow
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Preparation Phase

Handling Phase

Post-Handling Phase

Review SDS and Known Hazards
(H315, H319)

Identify Quantity to be Used

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Functionality

Weigh/Dispense in Fume Hood

Proceed to Handling

Keep Container Sealed When Not in Use

Avoid Generating Dust/Aerosols

Decontaminate Work Area

Experiment Complete

Dispose of Waste in Designated
Chlorinated Solvent Waste

Wash Hands Thoroughly
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Caption: Risk assessment and mitigation workflow for handling tert-Butyl 2-chloro-4-
fluorobenzoate.

Step-by-Step Handling Protocol
Engineering Controls: All manipulations of tert-Butyl 2-chloro-4-fluorobenzoate, including

weighing and transferring, must be conducted in a certified chemical fume hood to prevent

inhalation of any potential vapors or aerosols.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles are mandatory to protect against splashes that

can cause serious eye irritation.[4]

Hand Protection: Wear nitrile or neoprene gloves that are appropriate for handling

chlorinated organic compounds. Always inspect gloves for any signs of degradation or

puncture before use.

Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[3][6] The

recommended storage temperature is between 2-8°C.[3]

Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed

immediately.
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First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of

soap and water. If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Response
Evacuate the immediate area.

Ensure proper PPE is worn before attempting to clean the spill.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

For large spills, contact your institution's environmental health and safety department.

Toxicological and Ecological Information
To date, comprehensive toxicological and ecological studies for tert-Butyl 2-chloro-4-
fluorobenzoate have not been widely published. However, the hazards of similar halogenated

aromatic compounds should be considered. Many such compounds can be harmful to aquatic

life with long-lasting effects. Therefore, it is imperative that this compound is not released into

the environment. All waste materials should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Conclusion
tert-Butyl 2-chloro-4-fluorobenzoate is a valuable research chemical with defined hazards of

skin and serious eye irritation. While a complete safety profile is not yet available, a cautious

and informed approach based on its known hazards and the properties of structurally related

molecules is essential for its safe use. By adhering to the principles of risk assessment,

employing appropriate engineering controls and PPE, and being prepared for emergencies,

researchers can confidently and safely utilize this compound in their pursuit of scientific

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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